1-(Pyrimidin-4-yl)azetidine-3-carboxylic acid
Overview
Description
1-(Pyrimidin-4-yl)azetidine-3-carboxylic acid is a chemical compound with the formula C8H9N3O2 . It is used for research and development purposes .
Molecular Structure Analysis
The molecular structure of 1-(Pyrimidin-4-yl)azetidine-3-carboxylic acid consists of a pyrimidinyl group attached to an azetidine ring, which is further connected to a carboxylic acid group . The molecular weight of this compound is 179.18 .Chemical Reactions Analysis
While specific chemical reactions involving 1-(Pyrimidin-4-yl)azetidine-3-carboxylic acid are not detailed in the search results, similar compounds have been involved in reactions such as aza-Michael addition .Scientific Research Applications
C8H9N3O2 C_8H_9N_3O_2 C8H9N3O2
, CAS No.: 1339670-12-0), focusing on six unique applications:PROTAC Linker Component
The compound serves as a rigid linker in the development of Proteolysis Targeting Chimeras (PROTACs). PROTACs are a novel class of drugs that target proteins for degradation. The rigidity provided by such linkers is crucial for the proper orientation of the degrader molecule, which in turn influences the formation of the ternary complex necessary for targeted protein degradation .
Chemical Safety and Handling
In research settings, the safety profile of 1-(Pyrimidin-4-yl)azetidine-3-carboxylic acid is critical. It requires specific handling and storage procedures to ensure safety and maintain its integrity for experimental use. The compound is not classified under the Globally Harmonized System (GHS) for labeling, but it still necessitates proper safety measures during handling and storage .
Synthesis of Amino Acid Derivatives
This compound is a precursor in the synthesis of novel azetidine and oxetane amino acid derivatives. These derivatives are significant in the development of new pharmaceuticals, as they are often used as building blocks for drugs due to their unique structural properties .
Safety and Hazards
properties
IUPAC Name |
1-pyrimidin-4-ylazetidine-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3O2/c12-8(13)6-3-11(4-6)7-1-2-9-5-10-7/h1-2,5-6H,3-4H2,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FGVYHOYLFKONGE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C2=NC=NC=C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2-(tert-butyl)-3-(1H-pyrrol-1-yl)pyrrolo[3,4-c]pyrazol-5(2H,4H,6H)-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone](/img/structure/B2852920.png)
![2-(6,7-dimethyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)-N-(4-methoxybenzyl)acetamide](/img/structure/B2852923.png)
![8-(4-ethoxyphenyl)-2-(2-fluorobenzyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione](/img/structure/B2852924.png)
![tert-butyl (1R,3R,5S,7S/1S,3S,5R,7R)-4,4,7-trimethyl-9-oxo-8-azatricyclo[5.2.0.03,5]nonane-8-carboxylate](/img/structure/B2852927.png)
![1-benzyl-N-(2-methoxyethyl)-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide](/img/structure/B2852935.png)
![5-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-1,3-dimethyl-7-(p-tolyl)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione](/img/structure/B2852940.png)
![N-[(2-Cyclopentylpyrazol-3-yl)methyl]prop-2-enamide](/img/structure/B2852941.png)
